3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione

• Molecular Formula: C22H18ClN3O2
• Molecular Weight: 391.8 g/mol
• IUPAC Name: (5E)-3-(4-chlorophenyl)-5-[[1-(2,4-dimethylphenyl)pyrrol-2-yl]methylidene]imidazolidine-2,4-dione
• InChI: InChI=1S/C22H18ClN3O2/c1-14-5-10-20(15(2)12-14)25-11-3-4-18(25)13-19-21(27)26(22(28)24-19)17-8-6-16(23)7-9-17/h3-13H,1-2H3,(H,24,28)/b19-13+
• InChI Key: QLRYSESRNSHABV-CPNJWEJPSA-N
• Isomeric SMILES: CC1=CC(=C(C=C1)N2C=CC=C2/C=C/3\C(=O)N(C(=O)N3)C4=CC=C(C=C4)Cl)C
• SMILES: CC1=CC(=C(C=C1)N2C=CC=C2C=C3C(=O)N(C(=O)N3)C4=CC=C(C=C4)Cl)C

Description

3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione, also known as CDPI3, is a novel small molecule that has been extensively studied for its potential therapeutic applications. CDPI3 belongs to the class of imidazolidinediones, which are known to have various biological activities, including anti-inflammatory, antitumor, and antiviral effects. CDPI3 is a promising candidate for drug development due to its unique chemical structure and potential therapeutic benefits.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell proliferation, inflammation, and viral replication. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been shown to inhibit the activity of various enzymes, including JAK2, STAT3, and MMP-9, which play crucial roles in these processes.
Biochemical and Physiological Effects:
3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has also been shown to inhibit the production of pro-inflammatory cytokines and chemokines, reduce the expression of adhesion molecules on endothelial cells, and enhance the antiviral activity of interferon-alpha.

Advantages and Limitations for Lab Experiments

3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has several advantages for lab experiments, including its high potency and selectivity, which allows for the study of specific signaling pathways and cellular processes. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione also has a unique chemical structure, which makes it a promising candidate for drug development. However, the synthesis of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione is a multi-step process that requires careful optimization, and the compound may have limitations in terms of its bioavailability and toxicity in vivo.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione, including the optimization of its synthesis and the development of analogs with improved pharmacological properties. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione may also have potential therapeutic applications in other diseases, such as autoimmune disorders and neurodegenerative diseases. Further studies are needed to fully understand the mechanism of action of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione and its potential therapeutic benefits.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione involves the reaction of 3-amino-4-chlorobenzaldehyde with 2,4-dimethyl-1H-pyrrole-2-carboxaldehyde in the presence of ammonium acetate and acetic acid. The resulting product is then treated with urea and formaldehyde to yield 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione. The synthesis of 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione is a multi-step process that requires careful optimization of reaction conditions to obtain high yields and purity.

Scientific Research Applications

3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and viral infections. In cancer research, 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has also been shown to induce apoptosis and inhibit angiogenesis in cancer cells.
In inflammation research, 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been shown to inhibit the production of pro-inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has also been shown to reduce the expression of adhesion molecules on endothelial cells, which play a crucial role in the recruitment of leukocytes to inflamed tissues.
In viral infection research, 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has been shown to inhibit the replication of various viruses, including HIV-1, HCV, and influenza A virus. 3-(4-chlorophenyl)-5-{[1-(2,4-dimethylphenyl)-1H-pyrrol-2-yl]methylene}-2,4-imidazolidinedione has also been shown to enhance the antiviral activity of interferon-alpha, a cytokine that plays a crucial role in the innate immune response against viral infections.